Methylbenzethonium Chloride
Methylbenzethonium Chloride
Brand Name:
Vulcanchem
CAS No.:
25155-18-4
VCID:
VC0146324
InChI:
InChI=1S/C28H44NO2.ClH/c1-23-20-25(28(5,6)22-27(2,3)4)14-15-26(23)31-19-18-30-17-16-29(7,8)21-24-12-10-9-11-13-24;/h9-15,20H,16-19,21-22H2,1-8H3;1H/q+1;/p-1
SMILES:
CC1=C(C=CC(=C1)C(C)(C)CC(C)(C)C)OCCOCC[N+](C)(C)CC2=CC=CC=C2.[Cl-]
Molecular Formula:
C28H44ClNO2
Molecular Weight:
462.1 g/mol
Methylbenzethonium Chloride
CAS No.: 25155-18-4
Reference Standards
VCID: VC0146324
Molecular Formula: C28H44ClNO2
Molecular Weight: 462.1 g/mol
| CAS No. | 25155-18-4 |
|---|---|
| Product Name | Methylbenzethonium Chloride |
| Molecular Formula | C28H44ClNO2 |
| Molecular Weight | 462.1 g/mol |
| IUPAC Name | benzyl-dimethyl-[2-[2-[2-methyl-4-(2,4,4-trimethylpentan-2-yl)phenoxy]ethoxy]ethyl]azanium;chloride |
| Standard InChI | InChI=1S/C28H44NO2.ClH/c1-23-20-25(28(5,6)22-27(2,3)4)14-15-26(23)31-19-18-30-17-16-29(7,8)21-24-12-10-9-11-13-24;/h9-15,20H,16-19,21-22H2,1-8H3;1H/q+1;/p-1 |
| Standard InChIKey | QWZLBLDNRUUYQI-UHFFFAOYSA-M |
| SMILES | CC1=C(C=CC(=C1)C(C)(C)CC(C)(C)C)OCCOCC[N+](C)(C)CC2=CC=CC=C2.[Cl-] |
| Canonical SMILES | CC1=C(C=CC(=C1)C(C)(C)CC(C)(C)C)OCCOCC[N+](C)(C)CC2=CC=CC=C2.[Cl-] |
| Synonyms | ((((1,1,3,3-tetramethylbutyl)cresoxy)ethoxy)ethyl)dimethylbenzylammonium chloride Bactine benzyldimethyl(2-(2-(4-(1,1,3,3- tetramethylbutyl)-tolyloxy)ethoxy)ethyl) ammonium chloride Diaparene Hyamine methylbenzethonium methylbenzethonium chloride methylbenzethonium chloride, monohydrate methylbenzethonium hydroxide |
| PubChem Compound | 5702238 |
| Last Modified | Nov 11 2021 |
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